Cas no 111518-95-7 (1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis- (9CI))

• Product Name: 1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis- (9CI)
• CAS No: 111518-95-7
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 163012
• PubChem ID: 75492724
• Update Time: 2025-05-18

1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis- (9CI)
• Nyasicol
• 4,4'-[(4R,5R)-4,5-Dihydroxy-1-pentyne-1,5-diyl]di(1,2-benzenediol )
• (+)-Nyasicol
• 1,2-Benzenediol,4,4'-(4,5-dihydroxy-1-pentyne-1,5-diyl)bis-, [S-(R*,S*)]-
• 4,4'-[(4S,5R)-4,5-Dihydroxy-1-pentyne-1,5-diyl]bis-1,2-benzenediol
• [ "" ]
• 4-[(4R,5R)-5-(3,4-dihydroxyphenyl)-4,5-dihydroxypent-1-ynyl]benzene-1,2-diol
• 4,4'-((4R,5R)-4,5-Dihydroxypent-1-yne-1,5-diyl)bis(benzene-1,2-diol)
• FS-10143
• 1,2-Benzenediol, 4,4'-(4,5-dihydroxy-1-pentyne-1,5-diyl)bis-, [S-(R*,S*)]-; (+)-Nyasicol
• 111518-95-7
• AKOS032961678
• DA-66283

• Inchi： 1S/C17H16O6/c18-12-6-4-10(8-15(12)21)2-1-3-14(20)17(23)11-5-7-13(19)16(22)9-11/h4-9,14,17-23H,3H2/t14-,17-/m1/s1
• InChI Key： AJTKBQHYQXHTTQ-RHSMWYFYSA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)O)O)[C@@H](CC#CC1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 316.09500
• Monoisotopic Mass: 316.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Color/Form: Oil
• Density: 1.6±0.1 g/cm3
• Boiling Point: 698.3±55.0 °C at 760 mmHg
• Flash Point: 335.6±26.1 °C
• PSA: 121.38000
• LogP: 1.34510
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis- (9CI)

Chemical Profile of 1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis-(9CI) and CAS No. 111518-95-7

1,2-Benzenediol,4,4'-[(4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl]bis-(9CI) is a complex organic compound with significant applications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 111518-95-7, has garnered attention due to its structural complexity and potential biological activities. The molecule features a central benzene diol core linked by a bis-(9CI) substituent derived from a (4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl unit. This arrangement imparts unique stereochemical and electronic properties that make it a valuable scaffold for drug discovery and material science applications.

The synthesis of such intricate molecules often involves multi-step organic transformations, including cross-coupling reactions, hydrofunctionalization, and stereoselective modifications. The presence of multiple stereocenters in the (4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl moiety necessitates precise control over reaction conditions to ensure high enantiomeric purity. Advances in catalytic systems and chiral auxiliaries have enabled more efficient and scalable production of these compounds, making them accessible for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on developing molecules with novel structural motifs to overcome resistance mechanisms and enhance therapeutic efficacy. The benzene diol moiety is particularly interesting due to its role in many biologically active compounds, including antioxidants and enzyme inhibitors. When combined with the (4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl linker, the resulting compound may exhibit unique interactions with biological targets. This has led to its exploration as a potential lead compound in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The rigid benzene diol core provides a stable platform for further functionalization, while the alkyne unit allows for diversification through Sonogashira coupling or other transition-metal-catalyzed reactions. Such versatility makes it an attractive candidate for medicinal chemists seeking to design molecules with tailored properties.

Recent studies have highlighted the importance of stereochemistry in determining biological activity. The specific configuration of the (4S,5R)-4,5-dihydroxy-1-pentyne-1,5-diyl unit may play a critical role in modulating interactions with biological targets. Computational modeling and experimental validation have been employed to elucidate these interactions at a molecular level. Such efforts are essential for optimizing potency and selectivity in drug development.

The compound’s potential extends beyond pharmaceutical applications. Its unique structure makes it a candidate for materials science research, particularly in the development of functional polymers or liquid crystals. The presence of hydroxyl groups and an alkyne moiety allows for polymerization or further derivatization into materials with specific optical or electronic properties.

From a synthetic chemistry perspective, 1,2-Benzenediol, particularly when incorporated into larger molecules like this one, represents an important class of intermediates. The ability to efficiently construct such complex structures underscores the progress made in synthetic methodologies over recent decades. Techniques like palladium-catalyzed cross-coupling have revolutionized the way these molecules are built， enabling access to structures that were once considered challenging.

The exploration of natural product-inspired scaffolds has also been influential in designing new drug candidates. Many biologically active compounds isolated from plants or microorganisms feature similar structural motifs， including benzene diols and polyhydroxyalkynes. By synthesizing analogs of these natural products， chemists can gain insights into their mechanisms of action while discovering new therapeutic agents.

In conclusion, 1，2-Benzenediol， 4， 4'-[( 4S， 5R)- 4， 5-dihydroxy-l-pentyne-l， 5-diyl]bis-(9CI) is a structurally fascinating compound with significant potential in pharmaceutical and materials science applications。 Its synthesis showcases modern advances in organic chemistry， while its biological profile invites further investigation。 As research continues to uncover new ways to leverage complex molecular architectures， compounds like this one will undoubtedly play an important role in shaping the future of chemical biology。